![molecular formula C25H20F6N2O5 B1226119 2-(4-Morpholinyl)-5-[[oxo-[2-(trifluoromethyl)-5-[4-(trifluoromethyl)phenyl]-3-furanyl]methyl]amino]benzoic acid methyl ester](/img/structure/B1226119.png)
2-(4-Morpholinyl)-5-[[oxo-[2-(trifluoromethyl)-5-[4-(trifluoromethyl)phenyl]-3-furanyl]methyl]amino]benzoic acid methyl ester
Overview
Description
2-(4-morpholinyl)-5-[[oxo-[2-(trifluoromethyl)-5-[4-(trifluoromethyl)phenyl]-3-furanyl]methyl]amino]benzoic acid methyl ester is an aromatic amide and a member of furans.
Scientific Research Applications
Synthesis and Chemical Reactions
- Diels-Alder Reactions : The compound participates in Diels-Alder reactions, a method used for preparing substituted anilines. This reaction is characterized by high regioselectivity and is significant in organic synthesis (Padwa et al., 1997).
- Reactions with Arynes : It can react with arynes to form 2-phenylindolin-3-ones, demonstrating a useful pathway for synthesizing complex organic compounds (Okuma et al., 2011).
- Oxidative Cleavage : The compound undergoes oxidative cleavage using methyl(trifluoromethyl)dioxirane, leading to the formation of benzoic acid. This highlights its utility in generating carboxylic acids through oxidative processes (Yang et al., 1997).
Pharmaceutical Research
- Antimicrobial Activity : Derivatives of this compound have been synthesized and tested for their antimicrobial activities, indicating its potential utility in the development of new antimicrobial agents (Bektaş et al., 2007).
- Antitumor Activity : Some derivatives have shown distinct inhibitory capacity against cancer cell lines, suggesting its relevance in cancer research and potential application in antitumor drugs (Ji et al., 2018).
properties
Product Name |
2-(4-Morpholinyl)-5-[[oxo-[2-(trifluoromethyl)-5-[4-(trifluoromethyl)phenyl]-3-furanyl]methyl]amino]benzoic acid methyl ester |
|---|---|
Molecular Formula |
C25H20F6N2O5 |
Molecular Weight |
542.4 g/mol |
IUPAC Name |
methyl 2-morpholin-4-yl-5-[[2-(trifluoromethyl)-5-[4-(trifluoromethyl)phenyl]furan-3-carbonyl]amino]benzoate |
InChI |
InChI=1S/C25H20F6N2O5/c1-36-23(35)17-12-16(6-7-19(17)33-8-10-37-11-9-33)32-22(34)18-13-20(38-21(18)25(29,30)31)14-2-4-15(5-3-14)24(26,27)28/h2-7,12-13H,8-11H2,1H3,(H,32,34) |
InChI Key |
CYNIDOGOUBBKRN-UHFFFAOYSA-N |
SMILES |
COC(=O)C1=C(C=CC(=C1)NC(=O)C2=C(OC(=C2)C3=CC=C(C=C3)C(F)(F)F)C(F)(F)F)N4CCOCC4 |
Canonical SMILES |
COC(=O)C1=C(C=CC(=C1)NC(=O)C2=C(OC(=C2)C3=CC=C(C=C3)C(F)(F)F)C(F)(F)F)N4CCOCC4 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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